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Compound of Interest

Compound Name: Methylconiine

Cat. No.: B1214899 Get Quote

Essential Safety and Handling Guide for
Methylconiine
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Methylconiine. Given that Methylconiine is a poisonous alkaloid and a derivative of the highly

toxic compound coniine, stringent safety protocols are mandatory.[1][2][3] Information from the

safety data sheet for coniine is used as a primary reference due to the limited specific public

data on Methylconiine.

Chemical and Physical Properties
Methylconiine is a poisonous alkaloid found in poison hemlock.[2] It is a colorless, oily liquid.

[2] The following table summarizes key chemical and physical properties.
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Property Value

Molecular Formula C₉H₁₉N[1]

Molar Mass 141.25 g/mol [1]

Boiling Point 173 to 174 °C[2]

Density 0.8318 g/cm³ at 24.3 °C[2]

Synonyms
(+)-N-Methylconiine, (2S)-1-methyl-2-

propylpiperidine[1]

Hazard Identification and Toxicity
As a coniine-related alkaloid, Methylconiine should be considered highly toxic. Coniine is fatal

if swallowed and is toxic in contact with skin and if inhaled.[4][5] It is corrosive and can cause

severe skin burns and eye damage.[4]

Hazard Description

Acute Toxicity (Oral)

Presumed to be highly toxic. The lethal adult

human dose of coniine is approximately 500 mg.

[4]

Acute Toxicity (Dermal) Toxic in contact with skin.[4][5]

Acute Toxicity (Inhalation) Toxic if inhaled.[4][5]

Skin Corrosion/Irritation Causes severe skin burns.[4]

Eye Damage/Irritation Risk of serious damage to eyes.[4]

Personal Protective Equipment (PPE)
A comprehensive PPE ensemble is required when handling Methylconiine. This includes, but

is not limited to, the following:
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PPE Category Specification

Hand Protection

Chemical-resistant gloves (e.g., nitrile,

neoprene). Gloves must be inspected before

use and changed frequently.[6][7]

Eye and Face Protection
Tightly fitting safety goggles and a face shield.

[6]

Skin and Body Protection

Chemical-resistant coveralls or a lab coat with a

chemical-resistant apron. Closed-toe shoes are

mandatory.[8][9]

Respiratory Protection

A full-face respirator with an appropriate

cartridge for organic vapors should be used,

especially when there is a risk of aerosolization

or when working outside of a certified chemical

fume hood.[6]

Safe Handling and Storage
Strict adherence to the following procedures is essential to minimize exposure risk.

Operational Plan:

Preparation:

Work exclusively in a well-ventilated area, preferably within a certified chemical fume

hood.[7]

Ensure that an emergency eyewash station and safety shower are readily accessible.

Prepare all necessary equipment and reagents before handling Methylconiine to

minimize movement and potential for spills.

Handling:

Avoid all direct contact with the substance.[4]
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Use compatible labware (e.g., glass, PTFE).

When transferring, use a pipette or other contained method to avoid splashing.

Keep containers tightly closed when not in use.

Storage:

Store in a cool, dry, and well-ventilated area away from incompatible materials such as

strong oxidizing agents.

The storage area should be clearly labeled with "HIGHLY TOXIC" warning signs.

Store in a locked cabinet or other secure location to prevent unauthorized access.

Emergency Procedures
In the event of an exposure or spill, immediate action is critical.
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Emergency Situation Procedure

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes.

Remove contaminated clothing. Seek immediate

medical attention.[7][10]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding eyelids open. Seek

immediate medical attention.[7][10]

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, provide artificial respiration. Seek

immediate medical attention.[7]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[5][7]

Spill

Evacuate the area. Wear full PPE, including

respiratory protection. Absorb the spill with an

inert material (e.g., vermiculite, sand) and place

it in a sealed container for disposal. Ventilate the

area and wash the spill site after material pickup

is complete.

Disposal Plan
All waste containing Methylconiine is considered hazardous waste and must be disposed of

according to institutional and governmental regulations.

Waste Collection:

Collect all contaminated materials (e.g., gloves, pipette tips, absorbent materials) in a

dedicated, labeled, and sealed hazardous waste container.

Do not mix with other waste streams.
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Disposal:

Arrange for disposal through your institution's environmental health and safety (EHS)

office.

Provide a complete and accurate description of the waste to the EHS office.

Workflow for Handling Methylconiinedot
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1214899?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1214899?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

